Cas no 1508111-51-0 (5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1508111-51-0
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 4701301
• Update Time: 2025-05-20

5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine

• Inchi： 1S/C6H10N4/c7-5-1-2-6-9-8-4-10(6)3-5/h4-5H,1-3,7H2
• InChI Key： REOIFIQXXPQRBP-UHFFFAOYSA-N
• SMILES： N12C=NN=C1CCC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 56.7

Additional information on 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Introduction to 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1508111-51-0)

5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine, identified by its CAS number 1508111-51-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple nitrogen atoms in its structure imparts a high degree of flexibility and reactivity, making it a valuable candidate for further chemical and biological exploration.

The molecular structure of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine consists of a fused ring system comprising a pyridine ring connected to a triazole ring. This arrangement creates a conformationally dynamic molecule that can interact with various biological targets. The amine functional group at the 6-position further enhances its potential as a pharmacophore, allowing for modifications that could fine-tune its biological effects. Such structural features have made this compound an attractive subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine and related derivatives. Studies have suggested that this compound may exhibit properties relevant to several therapeutic areas. For instance, preliminary in vitro assays have indicated potential activity against certain enzymatic targets and receptors involved in inflammation and pain modulation. These findings align with the broader effort in drug discovery to identify molecules that can modulate complex signaling pathways without significant side effects.

The synthesis of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine presents an intriguing challenge due to the complexity of its fused heterocyclic system. Researchers have employed various synthetic strategies to access this scaffold efficiently. One common approach involves multi-step organic transformations starting from readily available precursors such as pyridine derivatives and triazole compounds. The introduction of the tetrahydropyrido-triazole core requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also contributed to more streamlined synthetic routes for this class of compounds.

The biological evaluation of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine has been a focus of several research groups aiming to uncover new therapeutic applications. Preclinical studies have explored its interactions with proteins and nucleic acids using computational modeling and experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into how the compound binds to its targets and the resulting molecular dynamics. Such information is crucial for designing derivatives with enhanced potency and selectivity.

One particularly notable area of investigation has been the potential role of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine in modulating neurotransmitter systems. The triazolopyridine scaffold is known to interact with receptors and transporters involved in central nervous system (CNS) function. Research has suggested that this compound may influence pathways relevant to cognitive processes and mood regulation. While these findings are still preliminary and require further validation through rigorous clinical trials, 5,tetrahydro-[1,two,four]-triazolo[a,b]-pyridin-six-amino acid offers promise as a lead compound for developing new treatments for neurological disorders.

The chemical versatility of 5,tetrahydro-[a,b]-triazolo-pyridin-six-amino acid allows for diverse modifications that can tailor its biological profile. Functional groups such as halogens or alcohols can be introduced at strategic positions within the molecule to enhance binding affinity or metabolic stability. Additionally, 5,tetrahydropyrido-triazole derivatives can be designed to exhibit prodrug characteristics, where they are converted into active forms within the body through enzymatic or chemical processes. Such strategies are increasingly employed in drug development to improve bioavailability and reduce toxicity.

The regulatory landscape for novel pharmaceutical compounds like 5,tetrahydropyrido-triazole derivatives is stringent but well-established, ensuring that only safe and effective agents reach the market after thorough evaluation by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Companies investing in research on compounds like 1508111-51-0 must navigate these regulations carefully, ensuring compliance with Good Manufacturing Practices (GMP) and submitting comprehensive data packages during clinical trials.

Future directions in the study of 1508111-51-0 include expanding its chemical library through combinatorial synthesis techniques, which allow researchers to generate large numbers of derivatives rapidly. High-throughput screening (HTS) methods can then be used to identify promising candidates based on their biological activity against disease-relevant targets. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory discoveries into viable therapeutic options.

The economic implications of developing drugs based on novel scaffolds like 1508111-51-0 are significant, as they can address unmet medical needs by offering alternatives to existing treatments or providing more effective solutions where current therapies fall short. Investment in research and development (R&D) not only drives innovation but also creates jobs and stimulates economic growth within the pharmaceutical industry.

In conclusion, 1508111[tetrahydro]-triazolo-pyridine amine represents an exciting opportunity for medicinal chemists seeking new pharmacological entities.* Its unique structural features,* combined with preliminary evidence suggesting potential therapeutic applications,* make it a compelling candidate for further exploration.* As research progresses,* additional insights into its biology*and*chemistry will emerge,* paving the way for novel drug candidates*that could benefit patients worldwide.*